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Compound of Interest

Compound Name:
1,8-Dioxacyclotetradecane-2,9-

dione

Cat. No.: B1248240 Get Quote

For researchers, scientists, and drug development professionals, securing high-purity chemical

reagents is a critical first step in the experimental workflow. This document provides detailed

application notes and protocols for the use of 1,8-Dioxacyclotetradecane-2,9-dione, a

macrocyclic ester utilized in the synthesis of biodegradable aliphatic polyesters.

Sourcing 1,8-Dioxacyclotetradecane-2,9-dione
1,8-Dioxacyclotetradecane-2,9-dione (CAS No. 1020-83-3) is available from several

reputable chemical suppliers specializing in research-grade compounds. When purchasing this

reagent, it is imperative to consider purity, quantity, and available safety documentation. Below

is a summary of suppliers offering this product.

Supplier Catalog Number Purity
Available
Quantities

Biosynth BAA02083 Not Specified
25 mg, 50 mg, 100

mg, 250 mg

BLD Pharm BD136456 ≥95% 1 g, 5 g, 25 g

LGC Standards TRC-D494225 Not Specified Inquire for details

AK Scientific, Inc. Not Specified Not Specified Inquire for details

Ambeed A111384 Not Specified 1 g, 5 g

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1248240?utm_src=pdf-interest
https://www.benchchem.com/product/b1248240?utm_src=pdf-body
https://www.benchchem.com/product/b1248240?utm_src=pdf-body
https://www.benchchem.com/product/b1248240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: Synthesis of Aliphatic Polyesters
1,8-Dioxacyclotetradecane-2,9-dione is a valuable monomer for the synthesis of aliphatic

polyesters through ring-opening polymerization (ROP). A particularly effective and

environmentally friendly method for this process is lipase-catalyzed ROP. This enzymatic

approach avoids the use of potentially toxic metal catalysts and often proceeds under mild

reaction conditions.

The resulting polyesters have applications in biodegradable plastics, drug delivery systems,

and tissue engineering scaffolds due to their biocompatibility and tunable degradation profiles.

The polymerization of 1,8-Dioxacyclotetradecane-2,9-dione yields a polyester with repeating

units derived from the monomer structure.

Experimental Protocol: Lipase-Catalyzed Ring-
Opening Polymerization
This protocol outlines a general procedure for the lipase-catalyzed ring-opening polymerization

of 1,8-Dioxacyclotetradecane-2,9-dione using immobilized Candida antarctica lipase B

(Novozyme 435), a widely used and robust enzyme for this transformation.[1][2]

Materials:

1,8-Dioxacyclotetradecane-2,9-dione

Novozyme 435 (immobilized Candida antarctica lipase B)

Anhydrous toluene (or other suitable anhydrous solvent such as diphenyl ether)

Methanol

Argon or Nitrogen gas

Schlenk flask or other suitable reaction vessel with a magnetic stirrer

Heating mantle or oil bath with temperature control

Vacuum filtration apparatus
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Standard laboratory glassware

Procedure:

Preparation of the Reaction Vessel: A Schlenk flask is dried in an oven at 120 °C overnight

and then cooled under a stream of argon or nitrogen to ensure anhydrous conditions.

Addition of Reactants: To the cooled flask, add 1,8-Dioxacyclotetradecane-2,9-dione and

Novozyme 435 (typically 10% by weight of the monomer).

Addition of Solvent: Add anhydrous toluene to the flask to dissolve the monomer. The

concentration of the monomer can be varied, but a typical starting point is 0.1-0.5 M.

Reaction: The reaction mixture is stirred and heated to a temperature between 60-90 °C. The

optimal temperature may need to be determined empirically. The reaction is allowed to

proceed for 24-72 hours under an inert atmosphere.

Termination and Polymer Precipitation: After the desired reaction time, the flask is cooled to

room temperature. The enzyme is removed by filtration. The polymer is then precipitated by

adding the reaction solution dropwise to a large excess of cold methanol with vigorous

stirring.

Isolation and Drying: The precipitated polymer is collected by vacuum filtration, washed with

fresh methanol, and dried under vacuum to a constant weight.

Characterization:

The resulting polymer can be characterized by various techniques, including:

Nuclear Magnetic Resonance (NMR) spectroscopy: To confirm the polymer structure.

Gel Permeation Chromatography (GPC): To determine the molecular weight and

polydispersity index (PDI).

Differential Scanning Calorimetry (DSC): To determine thermal properties such as the glass

transition temperature (Tg) and melting point (Tm).
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Experimental Workflow
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Caption: Workflow for Lipase-Catalyzed Ring-Opening Polymerization.

Safety and Handling
1,8-Dioxacyclotetradecane-2,9-dione should be handled in a well-ventilated area, preferably

in a fume hood. Personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat, should be worn at all times.

According to the Safety Data Sheet from AK Scientific, Inc., the toxicological properties of this

compound have not been thoroughly investigated. It is advisable to treat it as a potentially

hazardous substance. Avoid inhalation of dust and contact with skin and eyes. In case of

contact, rinse immediately with plenty of water. Store the compound in a tightly sealed

container in a cool, dry place. For detailed safety information, refer to the material safety data

sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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